Cas no 1515827-32-3 (2-(2-bromo-5-fluorophenyl)propanoic acid)

• Product Name: 2-(2-bromo-5-fluorophenyl)propanoic acid
• CAS No: 1515827-32-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5964802
• PubChem ID: 83723747
• Update Time: 2025-06-08

2-(2-bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-5-fluoro-α-methyl-
• 2-(2-bromo-5-fluorophenyl)propanoic acid
• 1515827-32-3
• EN300-1897199
• SCHEMBL24876443

• Inchi： 1S/C9H8BrFO2/c1-5(9(12)13)7-4-6(11)2-3-8(7)10/h2-5H,1H3,(H,12,13)
• InChI Key： QPLNSFMQKPZFTA-UHFFFAOYSA-N
• SMILES： C1(C(C)C(O)=O)=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• Boiling Point: 311.8±27.0 °C(Predicted)
• pka: 3.91±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2-bromo-5-fluorophenyl)propanoic acid

Introduction to 2-(2-bromo-5-fluorophenyl)propanoic acid (CAS No. 1515827-32-3) and Its Emerging Applications in Chemical Biology

2-(2-bromo-5-fluorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1515827-32-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a brominated and fluorinated aromatic ring coupled with a propanoic acid side chain, exhibits promising characteristics for various biochemical applications. Its molecular structure not only provides a versatile scaffold for further chemical modifications but also suggests potential roles in drug discovery, material science, and synthetic chemistry.

The presence of both bromine and fluorine substituents in the aromatic ring of 2-(2-bromo-5-fluorophenyl)propanoic acid enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The bromine atom, in particular, is highly reactive and can undergo various substitution or coupling reactions, while the fluorine atom introduces electronic and steric effects that can fine-tune the compound's biological activity. These features have positioned this compound as a key building block in the development of novel therapeutic agents and functional materials.

In recent years, 2-(2-bromo-5-fluorophenyl)propanoic acid has been explored in several cutting-edge research areas within chemical biology. One notable application lies in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases, proteases, and other hydrolases play crucial roles in numerous biological pathways, making them attractive targets for drug development. The structural motif of 2-(2-bromo-5-fluorophenyl)propanoic acid allows for the design of molecules that can selectively interact with these enzymes, potentially leading to the discovery of new drugs with improved efficacy and reduced side effects.

Moreover, the compound's ability to serve as a precursor for more complex structures has been leveraged in materials science. Researchers have utilized 2-(2-bromo-5-fluorophenyl)propanoic acid to develop advanced polymers and coatings with tailored properties. The bromine and fluorine atoms contribute to enhanced thermal stability and chemical resistance, making these materials suitable for high-performance applications in industries ranging from aerospace to electronics.

Recent studies have also highlighted the potential of 2-(2-bromo-5-fluorophenyl)propanoic acid in medicinal chemistry. Its incorporation into drug candidates has shown promise in preclinical trials for treating conditions such as cancer and inflammatory diseases. The compound's ability to modulate biological pathways by acting as a competitive inhibitor or substrate for target enzymes has been particularly intriguing. For instance, derivatives of 2-(2-bromo-5-fluorophenyl)propanoic acid have demonstrated inhibitory effects on certain kinases involved in tumor growth, offering a new avenue for therapeutic intervention.

The synthetic utility of 1515827-32-3 extends beyond its direct applications. Its role as an intermediate allows chemists to explore diverse chemical transformations, including cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions enable the introduction of additional functional groups, further expanding the compound's potential uses in drug discovery and material science.

From a regulatory perspective, 1515827-32-3 is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution, making it more accessible for research purposes without stringent regulatory barriers. However, standard laboratory practices should always be followed to ensure safe handling and storage.

The growing interest in 1515827-32-3 underscores its significance as a versatile chemical entity with broad applicability across multiple scientific disciplines. As research continues to uncover new methodologies and applications, this compound is expected to remain at the forefront of innovation in chemical biology and beyond.